Cas no 731002-48-5 (3-hydroxy-2-(trifluoromethyl)benzonitrile)

3-hydroxy-2-(trifluoromethyl)benzonitrile structure
731002-48-5 structure
Product Name:3-hydroxy-2-(trifluoromethyl)benzonitrile
CAS No:731002-48-5
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD16999206
CID:2851436
PubChem ID:70263213
Update Time:2025-04-21

3-hydroxy-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-2-(trifluoromethyl)benzonitrile
    • 3-Hydroxy-3-(trifluoromethyl)benzonitrile
    • MFCD16999206
    • 731002-48-5
    • CS-0455338
    • MB30184
    • SCHEMBL8047260
    • 899-390-0
    • MDL： MFCD16999206
    • Inchi： 1S/C8H4F3NO/c9-8(10,11)7-5(4-12)2-1-3-6(7)13/h1-3,13H
    • InChI Key： NTQLCGYMBLEEIZ-UHFFFAOYSA-N
    • SMILES： FC(C1C(C#N)=CC=CC=1O)(F)F

Computed Properties

  • Exact Mass: 187.02449824g/mol
  • Monoisotopic Mass: 187.02449824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44Ų

3-hydroxy-2-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003451-250mg
3-Hydroxy-2-(trifluoromethyl)benzonitrile
 731002-48-5 97%
250mg
 $504.00 2023-09-01
Alichem
A014003451-500mg
3-Hydroxy-2-(trifluoromethyl)benzonitrile
 731002-48-5 97%
500mg
 $782.40 2023-09-01
Alichem
A014003451-1g
3-Hydroxy-2-(trifluoromethyl)benzonitrile
 731002-48-5 97%
1g
 $1549.60 2023-09-01
abcr
AB555730-1 g
3-Hydroxy-3-(trifluoromethyl)benzonitrile; .
 731002-48-5
1g
 €283.50 2022-07-28
abcr
AB555730-5 g
3-Hydroxy-3-(trifluoromethyl)benzonitrile; .
 731002-48-5
5g
 €800.30 2022-07-28
eNovation Chemicals LLC
Y1260414-1g
3-Hydroxy-2-(trifluoromethyl)benzonitrile
 731002-48-5 95%
1g
 $680 2024-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150224-1G
3-hydroxy-2-(trifluoromethyl)benzonitrile
 731002-48-5 95%
1g
 ￥ 1,161.00 2023-04-05
abcr
AB555730-100mg
3-Hydroxy-3-(trifluoromethyl)benzonitrile; .
 731002-48-5
100mg
 €338.50 2025-04-16
abcr
AB555730-250mg
3-Hydroxy-3-(trifluoromethyl)benzonitrile; .
 731002-48-5
250mg
 €451.60 2025-04-16
abcr
AB555730-1g
3-Hydroxy-3-(trifluoromethyl)benzonitrile; .
 731002-48-5
1g
 €661.00 2025-04-16

3-hydroxy-2-(trifluoromethyl)benzonitrile Related Literature

731002-48-5 (3-hydroxy-2-(trifluoromethyl)benzonitrile) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD